Cas no 1261476-80-5 (5-(Perfluorophenyl)pyridine-2-methanol)

• Product Name: 5-(Perfluorophenyl)pyridine-2-methanol
• CAS No: 1261476-80-5
• MF: C₁₂H₆F₅NO
• MW: 275.174160480499
• CID: 4914348
• Update Time: 2025-06-21

5-(Perfluorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Perfluorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H6F5NO/c13-8-7(5-1-2-6(4-19)18-3-5)9(14)11(16)12(17)10(8)15/h1-3,19H,4H2
• InChI Key： FQMPOIJGHRQKMI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=NC(CO)=CC=1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 5-(Perfluorophenyl)pyridine-2-methanol

5-(Perfluorophenyl)pyridine-2-methanol: A Versatile Compound in Modern Chemical and Pharmaceutical Research

5-(Perfluorophenyl)pyridine-2-methanol (CAS No. 1261476-80-5) is a unique and highly versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its distinctive perfluorophenyl and pyridine moieties, offers a wide range of applications due to its unique chemical properties and structural features.

The molecular structure of 5-(Perfluorophenyl)pyridine-2-methanol consists of a pyridine ring with a methanol group at the 2-position and a perfluorophenyl substituent at the 5-position. The presence of the perfluorophenyl group imparts significant hydrophobicity and lipophilicity to the molecule, making it an attractive candidate for various biological and medicinal applications. The methanol group, on the other hand, provides a reactive site for further chemical modifications, enhancing its utility in synthetic chemistry.

In recent years, 5-(Perfluorophenyl)pyridine-2-methanol has been extensively studied for its potential use in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of novel pharmaceuticals. The compound's ability to form stable complexes with metal ions has led to its exploration in coordination chemistry, where it can be used to create metallo-drugs with enhanced therapeutic properties.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 5-(Perfluorophenyl)pyridine-2-methanol as a scaffold for the development of anti-cancer agents. Researchers found that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The unique combination of lipophilicity and reactivity provided by the perfluorophenyl and methanol groups was crucial in achieving these results.

Beyond its applications in drug discovery, 5-(Perfluorophenyl)pyridine-2-methanol has also shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces makes it a valuable tool for surface modification and functionalization. This property is particularly useful in the development of biosensors and other nanotechnology applications where precise control over surface chemistry is essential.

In addition to its biological and material science applications, 5-(Perfluorophenyl)pyridine-2-methanol has been investigated for its potential use in environmental remediation. Studies have demonstrated that this compound can effectively sequester heavy metals from contaminated water sources, offering a promising approach for addressing environmental pollution issues.

The synthesis of 5-(Perfluorophenyl)pyridine-2-methanol typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, a green chemistry approach utilizing palladium-catalyzed cross-coupling reactions has been reported to significantly reduce waste generation and improve overall sustainability.

The safety profile of 5-(Perfluorophenyl)pyridine-2-methanol is an important consideration for both research and industrial applications. While the compound is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize any potential risks. Proper storage conditions, such as maintaining the compound in a dry and well-ventilated environment, are essential to ensure its stability and prevent degradation.

In conclusion, 5-(Perfluorophenyl)pyridine-2-methanol (CAS No. 1261476-80-5) is a highly versatile compound with a wide range of applications in chemical, pharmaceutical, materials science, and environmental research. Its unique chemical properties make it an invaluable tool for advancing scientific knowledge and developing innovative solutions to pressing global challenges. As research continues to uncover new possibilities for this compound, it is likely that its importance will only continue to grow in the coming years.